2-methyl-N-pyridin-4-ylbenzamide
Overview
Description
2-methyl-N-pyridin-4-ylbenzamide, also known as MPB, is a synthetic compound that has been extensively used in scientific research. MPB belongs to the class of benzamide derivatives and has been found to possess a wide range of biological activities.
Scientific Research Applications
Non-linear Optics
Compounds similar to “2-methyl-N-(pyridin-4-yl)benzamide” have been used in non-linear optics. These materials are of great interest for optical signal processing applications such as optical triggering, light frequency transducers, optical memories, modulators, and deflectors .
Anti-tubercular Agents
Certain derivatives of pyridin-4-yl compounds have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . These compounds could potentially be used in the development of new and effective anti-TB drugs .
Cancer Research
N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide, a compound similar to “2-methyl-N-(pyridin-4-yl)benzamide”, has been studied for its potential applications in scientific research. This compound has been shown to exhibit biological activity against certain types of cancer cells.
Antibacterial Activity
The same compound mentioned in the Cancer Research section has also shown antibacterial activity. This suggests that “2-methyl-N-(pyridin-4-yl)benzamide” and similar compounds could potentially be used in the development of new antibacterial agents.
Antifungal Activity
In addition to its antibacterial activity, the compound N-(2-fluorophenyl)-4-({[4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzamide has also demonstrated antifungal activity. This indicates a potential application in the development of antifungal agents.
Immunosuppressive Agents
Compounds similar to “2-methyl-N-(pyridin-4-yl)benzamide” have been synthesized and their immunosuppressive activity was evaluated. The results showed they had highly immunosuppressive activity and can be studied as lead compounds in the development of immunosuppressant agents .
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit anti-tubercular activity against mycobacterium tuberculosis h37ra , suggesting that 2-methyl-N-(pyridin-4-yl)benzamide might also target the same organism.
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other benzamide derivatives, which typically bind to their targets and inhibit their function .
Biochemical Pathways
Based on the reported anti-tubercular activity of similar compounds , it can be inferred that 2-methyl-N-(pyridin-4-yl)benzamide might interfere with the metabolic pathways of Mycobacterium tuberculosis, leading to its inhibition.
Result of Action
Based on the reported anti-tubercular activity of similar compounds , it can be inferred that 2-methyl-N-(pyridin-4-yl)benzamide might inhibit the growth of Mycobacterium tuberculosis.
properties
IUPAC Name |
2-methyl-N-pyridin-4-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O/c1-10-4-2-3-5-12(10)13(16)15-11-6-8-14-9-7-11/h2-9H,1H3,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPNZONAZPKLNST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(pyridin-4-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1'S,4R)-6,7-Dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid](/img/structure/B2570045.png)
![N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(N,N-dimethylsulfamoyl)benzamide](/img/structure/B2570052.png)
![2-(2-chloro-6-fluorophenyl)-N-{[4-(furan-2-yl)thiophen-2-yl]methyl}acetamide](/img/structure/B2570053.png)
![Methyl 2-[2-[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]imino-6-fluoro-1,3-benzothiazol-3-yl]acetate](/img/structure/B2570054.png)
![1-[3-(methylsulfonyl)phenyl]tetrahydro-2H-imidazol-2-one](/img/structure/B2570056.png)
![3-(2-bromophenyl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}propanamide](/img/structure/B2570060.png)